Cas no 20372-62-7 (Methyl 3,5-diamino-4-fluorobenzoate)
20372-62-7 structure
Product Name:Methyl 3,5-diamino-4-fluorobenzoate
CAS No:20372-62-7
MF:C8H9FN2O2
MW:184.167665243149
CID:1396805
Update Time:2024-08-16
Methyl 3,5-diamino-4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,5-diamino-4-fluorobenzoate
- CTK4A9741
- AG-D-37701
- PC6924
- CK1100
- methyl 4-fluoro-3,5-diaminobenzoate
- 5-Fluoro-2-(methoxycarbonyl)-4-nitrotoluene
- AKOS015995475
- AS00097
- SureCN471041
- CTK4A9741; AG-D-37701; PC6924; CK1100; methyl 4-fluoro-3,5-diaminobenzoate; 5-Fluoro-2-(methoxycarbonyl)-4-nitrotoluene; AKOS015995475; AS00097; SureCN471041;
- Benzoic acid, 3,5-diamino-4-fluoro-, methyl ester
-
- Inchi: 1S/C8H9FN2O2/c1-13-8(12)4-2-5(10)7(9)6(11)3-4/h2-3H,10-11H2,1H3
- InChI Key: BGGDNKZKVVBGJD-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(N)=C(F)C(N)=C1
Computed Properties
- Exact Mass: 184.06487
Experimental Properties
- Density: 1.353±0.06 g/cm3(Predicted)
- Boiling Point: 355.3±37.0 °C(Predicted)
- PSA: 78.34
- pka: 2.35±0.10(Predicted)
Methyl 3,5-diamino-4-fluorobenzoate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
20372-62-7 (Methyl 3,5-diamino-4-fluorobenzoate) Related Products
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